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Compound of Interest

Compound Name: 2-Bromo-5-fluoro-3-nitropyridine
CAS No.: 652160-72-0
Cat. No.: B1288531
Get Quote
. J

Structural Logic & Reactivity Profile

2-Bromo-5-fluoro-3-nitropyridine is a highly functionalized heterocycle used primarily as an
electrophilic intermediate in the synthesis of pharmaceuticals (e.g., S1P1 agonists, kinase
inhibitors).

e Core Scaffold: Pyridine ring.[1]
¢ Substituents:

o C2-Bromine: A labile leaving group activated by the adjacent ring nitrogen and the
electron-withdrawing nitro group at C3. This is the primary site for S

Ar reactions.

o C3-Nitro: Provides strong electron-withdrawing character, deshielding adjacent protons
and carbons, and activating the C2 position.

o Cb-Fluorine: Acts as a spectroscopic handle (
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F NMR) and modulates lipophilicity.

3D Conformer & Sterics

The nitro group at C3 may twist slightly out of plane due to steric repulsion from the bulky
Bromine at C2 and the lone pair of the ring Nitrogen, though the planar aromatic system
dominates.

Mass Spectrometry (MS) Data

Primary lonization Mode: ESI+ or El. Molecular Formula: C

H
BriEN
O

Exact Mass: 220.93

Isotopic Signature Analysis

The most distinct feature in the mass spectrum is the Bromine Isotope Pattern. Bromine exists
as

Br (50.7%) and

Br (49.3%), resulting in a characteristic 1:1 doublet for the molecular ion.

. Relative .
lon Identity m/z Value Origin
Abundance
[M]+ 220.9 100% Br Isotope
[M+2]+ 222.9 ~98% Br Isotope
[M-NO
174.9/176.9 Variable Loss of Nitro group
1+
) Loss of Bromine (Aryl
[M-Br]+ 142.0 High

cation)
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Fragmentation Pathway (Graphviz)

The following diagram illustrates the logical fragmentation pathways observed under standard
ionization conditions.

[M - NO2]+ Further D Ring Fragmentation
miz 174/176 Her Do - [ S
- NO2 (46 Da) (Loss of Nitro)

Molecular lon [M]+
m/z 220/222
(1:1 Doublet)

- Br (79/81 Da) [M - Br]+
m/z 142

(Loss of Bromine)

Click to download full resolution via product page

Figure 1: Proposed fragmentation pathway showing the characteristic loss of the nitro group
and bromine atom.

Nuclear Magnetic Resonance (NMR)
Spectroscopy|[2][3][4]

H NMR (Proton)
Solvent: CDCI

Frequency: 400 MHz (Recommended)

The molecule possesses only two aromatic protons, H4 and H6. Their assignment is governed
by the deshielding effects of the Nitro group and the Ring Nitrogen.
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Chemical Shift
(
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Ring N.
Coupling:

and

7.93 ppm

dd (Apparent
doublet)

1H
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Ortho to NO
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Deshielded by
NO

. Coupling:

and

Mechanistic Insight:

e H6 (8.52 ppm): This proton is most downfield because it is adjacent to the electronegative

ring nitrogen (alpha-position). It also shows coupling to the Fluorine at C5.

e H4 (7.93 ppm): Located between the Nitro group and the Fluorine. The Nitro group exerts a

strong deshielding effect (mesomeric and inductive), but less than the direct alpha-nitrogen

effect on H6.

C NMR (Carbon)

Solvent: CDCI
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Key Feature: C-F Coupling. Every carbon signal will likely appear as a doublet due to coupling
with the

F nucleus.
Approx.[1][2][3][4] Coupling Constant
Carbon [5][6] Shift ( Splitting Pattern (
) )
Doublet ( ~260 Hz (Direct C-F
C5 ~155-160 ppm
) bond)
Doublet (
C3 ~145 ppm ~10-15 Hz (Meta to F)
)
Doublet (
C6 ~148 ppm ~20 Hz (Ortho to F)
)
Doublet (
Cc2 ~135 ppm <5Hz (Parato F)
)
Doublet (
C4 ~125 ppm ~20 Hz (Ortho to F)

)

NMR Connectivity Diagram (Graphviz)

This diagram visualizes the spin-spin coupling network that defines the multiplets.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-3-fluoro-2-nitropyridine
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://www.biophysics.org/Portals/0/BPSAssets/Articles/gerig.pdf
https://www.pipzine-chem.com/products/pyridine/2-fluoro-3-bromo-5-nitro-pyridine.html
https://chemistry.stackexchange.com/questions/34779/calculated-13c-nmr-shifts-of-brominated-carbons
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Fluorine-19 (C5)

3J Coupling
(Ortho)

1J Coupling
(~260 Hz)

Proton H6 3J Coupling Carbon C5
(8.52 ppm) (Ortho) (Direct Bond)
4J Coupling

. (Meta)

Proton H4

(7.93 ppm)

Click to download full resolution via product page

Figure 2: Spin-system connectivity showing the dominance of Fluorine coupling in both proton
and carbon spectra.

Infrared Spectroscopy (IR)

Method: FTIR (ATR or KBr pellet)

The IR spectrum is dominated by the strong dipoles of the Nitro group and the C-F bond.
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Wavenumber (cm

Vibration Mode Intensity Notes
)
] Characteristic of
N-O Asymmetric o
1530 - 1550 Strong aromatic nitro
Stretch
compounds.
N-O Symmetric Paired with the 1500
1340 - 1360 Strong
Stretch band.
) Broad band, typical for
1200 - 1250 C-F Stretch Medium-Strong )
aryl fluorides.
C-H Stretch Standard aromatic C-
3050 - 3100 _ Weak
(Aromatic) H.
) Often obscured in
600 - 800 C-Br Stretch Medium

fingerprint region.

Experimental Protocol: Quality Control

To validate the identity of a synthesized batch (e.g., via POBr

bromination of 5-fluoro-2-hydroxy-3-nitropyridine), follow this rapid QC workflow.

o Sample Prep: Dissolve ~5 mg in 0.6 mL CDCI

. Ensure the solution is clear (filter if necessary to remove inorganic salts like NaBr).

e Acquisition:

o Run

H NMR (16 scans). Look for the two distinct doublets at 8.52 and 7.93 ppm.[7]

o Impurity Check: Look for a broad singlet around 5-6 ppm or 11-12 ppm, which would

indicate unreacted starting material (pyridone/hydroxy tautomer).

e LC-MS Confirmation: Inject on a C18 column (Water/Acetonitrile gradient). Look for the

single peak at 220/222 m/z.
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o Note: The hydroxy impurity (mass 158) will elute much earlier due to higher polarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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